Cas no 1361678-72-9 (3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde)
3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde
-
- Inchi: 1S/C12H6Cl3NO/c13-9-3-1-2-8(11(9)15)12-10(14)7(6-17)4-5-16-12/h1-6H
- InChI Key: QNHVTKFDZWXXCF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C=CN=C1C1C=CC=C(C=1Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- XLogP3: 3.9
- Topological Polar Surface Area: 30
3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025171-250mg |
3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde |
1361678-72-9 | 97% | 250mg |
$727.60 | 2022-03-01 | |
| Alichem | A023025171-500mg |
3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde |
1361678-72-9 | 97% | 500mg |
$989.80 | 2022-03-01 | |
| Alichem | A023025171-1g |
3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde |
1361678-72-9 | 97% | 1g |
$1,730.40 | 2022-03-01 |
3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde
Research Brief on 3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde (CAS: 1361678-72-9): Recent Advances and Applications
3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde (CAS: 1361678-72-9) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique halogenated isonicotinaldehyde structure, has been explored for its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its relevance in the development of novel therapeutic agents, particularly in targeting infectious diseases and inflammatory disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Pseudomonas aeruginosa, a pathogen notorious for its resistance to conventional antibiotics. The findings suggest that this compound could serve as a promising scaffold for the development of next-generation antimicrobial agents.
Another notable application of 3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde was reported in a 2024 ACS Chemical Biology article, where it was utilized in the design of covalent inhibitors for inflammatory kinases. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity, resulting in derivatives with improved pharmacokinetic properties. These inhibitors showed significant efficacy in preclinical models of rheumatoid arthritis, underscoring the compound's potential in anti-inflammatory drug development.
From a synthetic chemistry perspective, recent advancements have also focused on improving the scalability and yield of 3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde production. A 2023 Organic Process Research & Development paper detailed a novel catalytic method for its synthesis, employing palladium-catalyzed cross-coupling reactions. This approach not only enhanced the efficiency of the synthesis but also reduced the environmental impact by minimizing hazardous waste generation.
Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde. Issues such as metabolic stability and off-target effects need to be addressed through further optimization and in vivo studies. However, the compound's versatility and demonstrated biological activity make it a valuable asset in the ongoing quest for innovative therapeutics.
In conclusion, 3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde (CAS: 1361678-72-9) continues to be a focal point in chemical biology and pharmaceutical research. Its applications span antimicrobial and anti-inflammatory drug development, with recent studies highlighting its potential as a versatile intermediate. Future research should focus on overcoming existing limitations and exploring new therapeutic avenues for this compound and its derivatives.
1361678-72-9 (3-Chloro-2-(2,3-dichlorophenyl)isonicotinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)